2-Fluoro-6-octyloxypyridine

• Molecular Formula: C13H20FNO
• Molecular Weight: 225.30 g/mol
• IUPAC Name: 2-fluoro-6-octoxypyridine
• InChI: InChI=1S/C13H20FNO/c1-2-3-4-5-6-7-11-16-13-10-8-9-12(14)15-13/h8-10H,2-7,11H2,1H3
• InChI Key: CIIVVXKYWLKJSQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=NC(=CC=C1)F

Description

2-Fluoro-6-octyloxypyridine is a useful research compound. Its molecular formula is C13H20FNO and its molecular weight is 225.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium octanolate (previously prepared from 13.02 g (100.00 mmol) of 1-octanol and 69 ml (110.00 mmol) of a 1.6-molar n-butyllithium solution in 40 ml of tetrahydrofuran at 0° C.) and 11.51 g (100.00 mmol) of 2,6-difluoropyridine are refluxed in 40 ml of tetrahydrofuran for 7 hours. The mixture is then distributed between sodium chloride solution and ether, the ether phase is washed twice with sodium chloride, dried over sodium sulfate, filtered and freed from solvent. Purification of the residue by chromatography (silica gel, 9:1 hexane/ethyl acetate) gives 13.48 g (59.80 mmol) of 2-fluoro-6-octyloxypyridine. ##STR21##